Cas no 96626-42-5 (N-[(6-methyl-5-oxothiomorpholin-3-yl)carbonyl]histidylproline)

• Product name: N-[(6-methyl-5-oxothiomorpholin-3-yl)carbonyl]histidylproline
• CAS No: 96626-42-5
• MF: C₁₇H₂₃N₅O₅S
• MW: 409.46002
• CID: 1986940
• PubChem ID: 126010

N-[(6-methyl-5-oxothiomorpholin-3-yl)carbonyl]histidylproline Chemical and Physical Properties

Names and Identifiers

• N-[(6-methyl-5-oxothiomorpholin-3-yl)carbonyl]histidylproline
• 96626-42-5
• Cnk-6004
• L-Proline, 1-(N-((6-methyl-5-oxo-3-thiomorpholinyl)carbonyl)-L-histidyl)-
• N-[Hydroxy(5-hydroxy-6-methyl-3,6-dihydro-2H-1,4-thiazin-3-yl)methylidene]histidylproline
• AKOS040751231
• 1-(N-((6-Methyl-5-oxo-3-thiomorpholinyl)carbonyl)-L-histidyl)-L-proline
• 1-[3-(1H-imidazol-5-yl)-2-[(6-methyl-5-oxothiomorpholine-3-carbonyl)amino]propanoyl]pyrrolidine-2-carboxylic acid
• Cnk 6004
• DTXSID20914413
• Thiomorpholine, L-proline deriv.
• (2S)-1-[(2S)-3-(1H-imidazol-5-yl)-2-[(6-methyl-5-oxothiomorpholine-3-carbonyl)amino]propanoyl]pyrrolidine-2-carboxylic acid
• N-((6-Methyl-5-oxo-3-thiomorpholinyl)carbonyl)-L-histidyl-L-proline

• Inchi： InChI=1S/C17H23N5O5S/c1-9-14(23)21-12(7-28-9)15(24)20-11(5-10-6-18-8-19-10)16(25)22-4-2-3-13(22)17(26)27/h6,8-9,11-13H,2-5,7H2,1H3,(H,18,19)(H,20,24)(H,21,23)(H,26,27)
• InChI Key： BWBSSERHKZVUKK-UHFFFAOYSA-N
• SMILES： CC1C(=O)NC(CS1)C(=O)NC(CC2=CN=CN2)C(=O)N3CCCC3C(=O)O

Computed Properties

• Exact Mass: 409.14199002Da
• Monoisotopic Mass: 409.14199002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 170Ų